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Compound of Interest

Compound Name: Tyk2-IN-2

Cat. No.: B560617

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocols for commercially available
Tyk2 kinase assay kits, designed to facilitate the screening and characterization of Tyk2
inhibitors, such as Tyk2-IN-2.

Introduction to Tyk2 Kinase

Tyrosine kinase 2 (Tyk2) is a member of the Janus kinase (JAK) family of non-receptor tyrosine
kinases.[1][2][3][4] It plays a crucial role in cytokine signaling pathways that are central to the
immune system.[5][6][7][8][9] Tyk2 is activated by various cytokines, including interferons
(IFNs), interleukin-12 (IL-12), and IL-23, leading to the phosphorylation and activation of Signal
Transducer and Activator of Transcription (STAT) proteins.[5][7][8] Activated STATs then
translocate to the nucleus to regulate the expression of genes involved in inflammation and
immune responses.[6] Due to its central role in these pathways, Tyk2 has emerged as a
significant therapeutic target for a range of autoimmune and inflammatory diseases.[6][7]

Tyk2 Signaling Pathway

The following diagram illustrates the central role of Tyk2 in cytokine signaling.
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Prepare Reagents:
- Tyk2 Enzyme -~ ;
Prepare Test Compound Dilution Series

- Kinase Buffer
- Substrate (e.g., IRS-1tide) @, W)

-ATP

Add Reagents to Microplate:
1. Test Compound
2. Tyk2 Enzyme

'

Incubate to Allow Compound Binding

'

Initiate Kinase Reaction by Adding
ATP/Substrate Mixture

'

Incubate at 30°C to Allow
Substrate Phosphorylation

l

Stop Reaction and Add
Detection Reagent
(e.g., Kinase-Glo®, ADP-Glo™)

'

Incubate at Room Temperature

i

Measure Signal
(Luminescence, Fluorescence, etc.)

'

Data Analysis:
- Plot Signal vs. Compound Concentration
- Calculate IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Commercially
Available TYK2 Kinase Assay Kits]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560617#commercially-available-tyk2-in-2-kinase-
assay-Kkits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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